Cas no 81643-03-0 (3-pentenoic acid, 1,1-dimethylethyl ester, (e)-)

• Product Name: 3-pentenoic acid, 1,1-dimethylethyl ester, (e)-
• CAS No: 81643-03-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 861837
• PubChem ID: 5463546
• Update Time: 2025-04-19

3-pentenoic acid, 1,1-dimethylethyl ester, (e)- Chemical and Physical Properties

Names and Identifiers

• 3-pentenoic acid, 1,1-dimethylethyl ester, (e)-
• tert-butyl pent-2-enoate
• SCHEMBL1875947
• 136844-00-3
• 81643-03-0
• tert-butyl (E)-pent-2-enoate

• Inchi： 1S/C9H16O2/c1-5-6-7-8(10)11-9(2,3)4/h6-7H,5H2,1-4H3/b7-6+
• InChI Key： RMMULFUBQFKFRL-VOTSOKGWSA-N
• SMILES： O(C(/C=C/CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų